dimethyl 5-[(methoxycarbonyl)amino]isophthalate

• IUPAC Name: dimethyl 5-(methoxycarbonylamino)benzene-1,3-dicarboxylate
• InChI: InChI=1S/C12H13NO6/c1-17-10(14)7-4-8(11(15)18-2)6-9(5-7)13-12(16)19-3/h4-6H,1-3H3,(H,13,16)
• InChI Key: SIXGHTIMNMPGMO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)NC(=O)OC)C(=O)OC
• Molecular Formula: C12H13NO6
• Molecular Weight: 267.23 g/mol

Description

Dimethyl 5-[(methoxycarbonyl)amino]isophthalate is a chemical compound that is used in scientific research for various purposes. It is also known as dimethyl 5-(methoxycarbonylamino)benzene-1,3-dicarboxylate or DMMAI. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

DMMAI has been used in scientific research for various purposes, including as a building block for the synthesis of new compounds, as a fluorescent probe for imaging cells, and as a potential drug candidate for the treatment of cancer and other diseases. DMMAI has also been used as a substrate for the synthesis of other compounds, including amino acid derivatives and peptides.

Mechanism of Action

The mechanism of action of DMMAI is not fully understood, but it is believed to be involved in the inhibition of certain enzymes, including proteases and kinases. DMMAI has also been shown to interact with DNA and RNA, which may contribute to its biological activity.
Biochemical and Physiological Effects:
DMMAI has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation and the induction of apoptosis in cancer cells. DMMAI has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

DMMAI has several advantages for lab experiments, including its ease of synthesis, stability, and versatility as a building block for the synthesis of new compounds. However, DMMAI also has some limitations, including its low solubility in water and its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of DMMAI, including the synthesis of new derivatives and analogs with improved biological activity and selectivity, the investigation of its mechanism of action and molecular targets, and the evaluation of its potential therapeutic applications in various diseases. DMMAI may also be used as a tool for the study of biological processes, including cell signaling and gene expression.

Synthesis Methods

DMMAI can be synthesized using different methods, including the reaction of dimethyl 5-aminoisophthalate with dimethyl carbonate in the presence of a base, or the reaction of dimethyl 5-aminoisophthalate with methyl chloroformate in the presence of a base. The reaction yields DMMAI as a white solid with a melting point of 155-157°C.